Cas no 1038070-54-0 ([(1-Cyanocyclohexyl)carbamoyl]methyl 3,7-dichloro-6-methoxy-1-benzothiophene-2-carboxylate)

• Product Name: [(1-Cyanocyclohexyl)carbamoyl]methyl 3,7-dichloro-6-methoxy-1-benzothiophene-2-carboxylate
• CAS No: 1038070-54-0
• MF: C₁₉H₁₈Cl₂N₂O₄S
• MW: 441.328221797943
• CID: 5451012
• PubChem ID: 29348266
• Update Time: 2025-05-20

[(1-Cyanocyclohexyl)carbamoyl]methyl 3,7-dichloro-6-methoxy-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl 3,7-dichloro-6-methoxybenzo[b]thiophene-2-carboxylate
• 1038070-54-0
• Z15495630
• [2-[(1-cyanocyclohexyl)amino]-2-oxoethyl] 3,7-dichloro-6-methoxy-1-benzothiophene-2-carboxylate
• [(1-CYANOCYCLOHEXYL)CARBAMOYL]METHYL 3,7-DICHLORO-6-METHOXY-1-BENZOTHIOPHENE-2-CARBOXYLATE
• AKOS007933458
• EN300-26689259
• [(1-Cyanocyclohexyl)carbamoyl]methyl 3,7-dichloro-6-methoxy-1-benzothiophene-2-carboxylate

• Inchi： 1S/C19H18Cl2N2O4S/c1-26-12-6-5-11-14(20)17(28-16(11)15(12)21)18(25)27-9-13(24)23-19(10-22)7-3-2-4-8-19/h5-6H,2-4,7-9H2,1H3,(H,23,24)
• InChI Key： HYVFJVLIRNBSFA-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OCC(NC2(C#N)CCCCC2)=O)SC2C(=C(C=CC=21)OC)Cl

Computed Properties

• Exact Mass: 440.0364336g/mol
• Monoisotopic Mass: 440.0364336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 701.9±60.0 °C(Predicted)
• pka: 10.58±0.20(Predicted)

Additional information on [(1-Cyanocyclohexyl)carbamoyl]methyl 3,7-dichloro-6-methoxy-1-benzothiophene-2-carboxylate

Comprehensive Overview of [(1-Cyanocyclohexyl)carbamoyl]methyl 3,7-dichloro-6-methoxy-1-benzothiophene-2-carboxylate (CAS No. 1038070-54-0)

[(1-Cyanocyclohexyl)carbamoyl]methyl 3,7-dichloro-6-methoxy-1-benzothiophene-2-carboxylate (CAS No. 1038070-54-0) is a specialized organic compound with a unique structural framework, combining a benzothiophene core with a cyanocyclohexyl carbamoyl moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. Its molecular formula and intricate architecture make it a subject of interest for scientists exploring structure-activity relationships (SAR) and drug discovery applications.

The compound’s 3,7-dichloro-6-methoxy-1-benzothiophene-2-carboxylate backbone is particularly notable for its electronic properties, which are influenced by the chloro and methoxy substituents. These functional groups enhance its reactivity and stability, making it suitable for further derivatization. Researchers are increasingly investigating its role in small-molecule inhibitors and enzyme modulation, aligning with current trends in precision medicine and targeted therapies.

In the context of green chemistry, the synthesis of CAS No. 1038070-54-0 has been optimized to minimize environmental impact. Modern protocols emphasize catalytic efficiency and atom economy, addressing the growing demand for sustainable chemical processes. This aligns with global initiatives such as the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

From an analytical perspective, [(1-Cyanocyclohexyl)carbamoyl]methyl 3,7-dichloro-6-methoxy-1-benzothiophene-2-carboxylate is characterized using advanced techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure high purity and accurate quantification, critical for its applications in high-throughput screening (HTS) and lead optimization.

The compound’s potential extends to agrochemical innovation, where its benzothiophene derivatives are explored for pest resistance and crop protection. With the rise of climate-smart agriculture, such compounds are pivotal in developing next-generation biopesticides and herbicides that balance efficacy with ecological safety.

In the pharmaceutical sector, CAS No. 1038070-54-0 is being studied for its bioisosteric potential, particularly in replacing traditional scaffolds to improve drug bioavailability and metabolic stability. This is especially relevant given the increasing focus on oral drug delivery and personalized therapeutics.

Regulatory compliance is another critical aspect. The compound’s synthesis and handling adhere to Good Manufacturing Practices (GMP) and REACH regulations, ensuring safety and traceability. This is vital for industries requiring quality-by-design (QbD) principles and risk assessment frameworks.

Market trends indicate a rising demand for custom synthesis of [(1-Cyanocyclohexyl)carbamoyl]methyl 3,7-dichloro-6-methoxy-1-benzothiophene-2-carboxylate, driven by its niche applications. Suppliers are leveraging continuous flow chemistry and automated synthesis platforms to meet scalability challenges while maintaining cost efficiency.

In summary, CAS No. 1038070-54-0 represents a convergence of chemical innovation and multidisciplinary research. Its versatility in medicinal chemistry, agrochemical development, and sustainable synthesis positions it as a compound of enduring scientific and industrial relevance.